Cas no 2172595-29-6 (2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172595-29-6
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 6396163
• PubChem ID: 165601826
• Update Time: 2025-07-01

2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598935
• 2172595-29-6

• Inchi： 1S/C12H18N4/c1-2-3-8-16-12(9-10-4-5-10)11(6-7-13)14-15-16/h10H,2-6,8-9H2,1H3
• InChI Key： RSMIIFHZMNDDSC-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(=C(CC#N)N=N1)CC1CC1

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile

The compound 2172595-29-6, also known as 2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of triazoles, which are well-known for their stability and versatility in chemical synthesis. The cyclopropylmethyl group attached to the triazole ring adds an interesting twist to its chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its triazole core is known for its ability to form stable bonds with other molecules, making it a valuable component in drug delivery systems. The butyl group and cyclopropylmethyl substituent contribute to its hydrophobicity and mechanical strength, respectively. These properties make it an ideal candidate for applications in nanotechnology and polymer science.

One of the most exciting developments involving this compound is its role in the synthesis of self-healing polymers. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance their ability to recover from mechanical damage. This breakthrough has opened new avenues for its use in aerospace materials, automotive components, and even biomedical devices.

In addition to its material science applications, this compound has shown promise in the field of biochemistry. Its ability to interact with biological molecules has led to investigations into its potential as a drug candidate. Early studies suggest that it may exhibit selective binding properties towards certain proteins, which could be exploited for therapeutic purposes.

The synthesis of 2172595-29-6 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the triazole ring through a click reaction and subsequent functionalization with the butyl and cyclopropylmethyl groups. This compound's synthesis is a testament to the ingenuity of modern chemical engineering and highlights the importance of interdisciplinary collaboration in advancing chemical research.

From an environmental perspective, this compound has been shown to have low toxicity and biodegradability under controlled conditions. This makes it a more sustainable alternative to traditional materials in certain applications. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, 2172595-29-6 or 2-1-butyl-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a versatile compound with a wide range of potential applications. Its unique structure and properties make it a valuable asset in both academic research and industrial development. As our understanding of this compound continues to grow, so too will its role in shaping the future of materials science and medicine.